BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-benzyl-N-(2-
ethoxyphenoxy)ethanamine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-benzyl-N-(2-
Compound Name:
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Cat. No.: B8122700
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of N-benzyl-N-(2-
ethoxyphenoxy)ethanamine, a secondary amine with a molecular weight of 271.35 g/mol . As
a structural analog of key intermediates in the synthesis of cardiovascular drugs, this
compound holds significant interest for researchers in medicinal chemistry and pharmacology.
This document delves into the synthesis, characterization, potential biological significance, and
safe handling of this molecule, offering a foundational resource for its application in research
and development.

Chemical Identity and Properties

N-benzyl-N-(2-ethoxyphenoxy)ethanamine is an organic molecule featuring a benzyl group
and a 2-ethoxyphenoxy ethyl group attached to a central nitrogen atom. Its chemical properties
are summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8122700#bc-rfq
https://www.benchchem.com/product/b8122700/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-benzyl-n-2-ethoxyphenoxy-ethanamine
https://www.benchchem.com/product/b8122700/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-benzyl-n-2-ethoxyphenoxy-ethanamine
https://www.benchchem.com/product/b8122700/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-benzyl-n-2-ethoxyphenoxy-ethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8122700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C17H21NO2

Molecular Weight 271.35 g/mol

CAS Number 434312-10-4

IUPAC Name N-benzyl-2-(2-

ethoxyphenoxy)ethanamine

CCOC1=CC=CC=C10CCNCC
2=CC=CC=C2

Canonical SMILES

Synthesis Methodology: Reductive Amination

The most logical and widely employed method for the synthesis of N-benzyl-N-(2-
ethoxyphenoxy)ethanamine is reductive amination. This two-step, one-pot reaction involves
the formation of an imine intermediate from the reaction of an amine and an aldehyde, followed
by its reduction to the corresponding secondary amine.

Rationale for Synthetic Approach

Reductive amination is a robust and versatile method for forming C-N bonds, offering high
yields and operational simplicity. The choice of a mild reducing agent like sodium borohydride
is crucial as it selectively reduces the imine in the presence of the starting aldehyde, preventing
the formation of unwanted byproducts.

Experimental Protocol

Step 1: Synthesis of the Precursor 2-(2-ethoxyphenoxy)ethanamine

The synthesis of the starting amine, 2-(2-ethoxyphenoxy)ethanamine, can be achieved through
the hydrolysis of its corresponding acetamide derivative.

¢ Reaction: N-[2-(2-Ethoxyphenoxy)-ethyl]-acetamide is refluxed in the presence of
hydrochloric acid.
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o Work-up: The reaction mixture is neutralized with a base (e.g., NaOH solution), and the
resulting 2-(2-ethoxyphenoxy)ethylamine is extracted with an organic solvent and purified by
vacuum distillation. A patent for a similar process suggests a yield of approximately 70% for
this step[1].

Step 2: Reductive Amination

e Reaction: To a solution of 2-(2-ethoxyphenoxy)ethanamine (1.0 equivalent) in a suitable
solvent such as methanol or ethanol, add benzaldehyde (1.1 equivalents). The mixture is
stirred at room temperature to facilitate the formation of the imine intermediate.

e Reduction: Sodium borohydride (NaBHa4) (2.0 equivalents) is then added portion-wise to the
reaction mixture. The reaction is stirred for an additional 30 minutes.

o Work-up and Purification: The reaction mixture is concentrated under reduced pressure. The
residue is then partitioned between dichloromethane and water. The organic layer is
separated, and the aqueous layer is extracted with dichloromethane. The combined organic
extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The
crude product is purified by flash chromatography.

Caption: Workflow for the synthesis of N-benzyl-N-(2-ethoxyphenoxy)ethanamine via
reductive amination.

Structural Characterization

While specific experimental spectral data for N-benzyl-N-(2-ethoxyphenoxy)ethanamine is
not widely published, its structure can be confirmed using standard analytical techniques. The
expected spectral characteristics are detailed below, based on the analysis of structurally
similar compounds.
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Technique Expected Observations

Signals corresponding to the aromatic protons
of the benzyl and phenoxy groups, the ethox

14 NMR .y p y group \%
group (a triplet and a quartet), and the

methylene protons of the ethylamine bridge.

Resonances for the aromatic carbons, the
13C NMR aliphatic carbons of the ethoxy group and the

ethylamine linker, and the benzylic carbon.

Characteristic absorption bands for N-H
stretching (for the secondary amine), C-H

IR Spectroscopy stretching (aromatic and aliphatic), C=C
stretching (aromatic rings), and C-O stretching

(ether linkages).

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of the compound (271.35

g/mol).

Note: For definitive structural elucidation, it is imperative to acquire and interpret the actual
spectral data for the synthesized compound. A commercial supplier indicates the availability of
such data upon request[2].

Potential Biological Significance and Applications

N-benzyl-N-(2-ethoxyphenoxy)ethanamine shares a high degree of structural similarity with
N-benzyl-2-(2-methoxyphenoxy)ethylamine, a known intermediate in the synthesis of
Carvedilol. Carvedilol is a non-selective beta-blocker and alpha-1 blocker used in the treatment
of heart failure and hypertension[3].

The structural components of Carvedilol are crucial to its pharmacological activity. The
carbazole moiety is associated with antioxidant properties, while the amino-ethanol side chain
is responsible for its beta-blocking activity. The phenoxy-ethylamine portion also plays a role in
its overall pharmacological profile.
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Given its structural analogy, N-benzyl-N-(2-ethoxyphenoxy)ethanamine is a valuable
candidate for investigation as a potential cardiovascular agent. Structure-activity relationship
(SAR) studies of Carvedilol analogs have shown that modifications to the phenoxy-ethylamine
moiety can significantly impact the compound's efficacy and selectivity[4][5]. Therefore, N-
benzyl-N-(2-ethoxyphenoxy)ethanamine could serve as a lead compound for the
development of novel beta-blockers with potentially improved pharmacokinetic or
pharmacodynamic properties.

Caption: Relationship of N-benzyl-N-(2-ethoxyphenoxy)ethanamine to the pharmacologically
active moieties of Carvedilol.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
N-benzyl-N-(2-ethoxyphenoxy)ethanamine. While specific toxicology data for this compound
is not available, information from structurally related amines and ethers should be considered.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

¢ Ventilation: Work in a well-ventilated area or under a chemical fume hood.

» Handling: Avoid inhalation, ingestion, and skin contact. In case of contact, rinse the affected
area with copious amounts of water.

e Storage: Store in a tightly sealed container in a cool, dry place.

For more detailed safety information, refer to the Safety Data Sheets (SDS) of structurally
similar compounds.

Conclusion

N-benzyl-N-(2-ethoxyphenoxy)ethanamine is a compound of significant interest due to its
structural relationship to key pharmaceutical intermediates. This guide provides a
comprehensive overview of its synthesis, characterization, and potential applications, serving
as a valuable resource for researchers in the field of drug discovery and development. Further
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investigation into its pharmacological properties is warranted to fully elucidate its potential as a
novel therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to N-benzyl-N-(2-
ethoxyphenoxy)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8122700/docs#an-in-depth-technical-guide-to-n-
benzyl-n-2-ethoxyphenoxy-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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